Cas no 41304-89-6 (2-Propyn-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl-)

• Product Name: 2-Propyn-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl-
• CAS No: 41304-89-6
• MF: C₂₄H₁₄O₂
• MW: 334.366766452789
• CID: 323966
• PubChem ID: 19385897
• Update Time: 2025-04-19

2-Propyn-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-[3-(3-phenylprop-2-ynoyl)phenyl]prop-2-yn-1-one
• DTXSID40598577
• SCHEMBL9124703
• 41304-89-6
• 1,1'-(1,3-Phenylene)bis(3-phenylprop-2-yn-1-one)
• 2-Propyn-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl-

• Inchi： 1S/C24H14O2/c25-23(16-14-19-8-3-1-4-9-19)21-12-7-13-22(18-21)24(26)17-15-20-10-5-2-6-11-20/h1-13,18H
• InChI Key： ZPKYJPWUKXYQHV-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C=CC=CC=1)C1C=CC=C(C(C#CC2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 334.099379685g/mol
• Monoisotopic Mass: 334.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų